Cas no 17269-96-4 (Phenol, 2-butyl-6-methyl-)

Phenol, 2-butyl-6-methyl- structure
Phenol, 2-butyl-6-methyl- structure
Product Name:Phenol, 2-butyl-6-methyl-
CAS No:17269-96-4
MF:C11H16O
MW:164.244143486023
CID:1355363
PubChem ID:15570435
Update Time:2025-04-20

Phenol, 2-butyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-butyl-6-methyl-
    • 2-butyl-6-methylphenol
    • SCHEMBL21838
    • 17269-96-4
    • DTXSID50574549
    • Inchi: 1S/C11H16O/c1-3-4-7-10-8-5-6-9(2)11(10)12/h5-6,8,12H,3-4,7H2,1-2H3
    • InChI Key: KUNNUNBSGQSGDY-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC=CC=1CCCC

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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